3-[3-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,2-oxazol-3-yl)propanamide

• Molecular Formula: C19H16ClN5O3S2
• Molecular Weight: 461.9 g/mol
• IUPAC Name: 3-[3-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanylmethyl]-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,2-oxazol-3-yl)propanamide
• InChI: InChI=1S/C19H16ClN5O3S2/c1-11-8-15(24-27-11)22-17(26)6-7-18-23-16(25-28-18)10-30-19-21-14(9-29-19)12-2-4-13(20)5-3-12/h2-5,8-9H,6-7,10H2,1H3,(H,22,24,26)
• InChI Key: OXIZRGXZVLWNEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CCC2=NC(=NO2)CSC3=NC(=CS3)C4=CC=C(C=C4)Cl

Description

3-[3-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,2-oxazol-3-yl)propanamide is a complex organic compound that features a unique combination of functional groups, including thiazole, oxadiazole, and oxazole rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,2-oxazol-3-yl)propanamide typically involves multi-step organic reactions The process begins with the preparation of the thiazole and oxadiazole intermediates, followed by their coupling through a sulfanyl linkage

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize by-products. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitro groups, converting them to amines.

Substitution: The aromatic rings in the compound can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted aromatic derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anti-cancer, anti-inflammatory, and antimicrobial properties.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The compound exerts its effects through various molecular targets and pathways. For instance, it may inhibit specific enzymes by binding to their active sites or modulate receptor activity by interacting with binding domains. The exact mechanism can vary depending on the biological context and the specific application being studied.

Comparison with Similar Compounds

Similar Compounds

4-(4-chlorophenyl)-1,3-thiazole derivatives: Known for their antimicrobial properties.

1,2,4-oxadiazole derivatives: Studied for their anti-inflammatory and anti-cancer activities.

5-methyl-1,2-oxazole derivatives: Investigated for their potential as enzyme inhibitors.

Uniqueness

What sets 3-[3-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazol-5-yl]-N-(5-methyl-1,2-oxazol-3-yl)propanamide apart is its unique combination of functional groups, which confer a distinct set of chemical and biological properties